Cas no 2482890-09-3 (cis-(3-Methyl-pyrrolidin-2-yl)-methanol tosylate)

• Product Name: cis-(3-Methyl-pyrrolidin-2-yl)-methanol tosylate
• CAS No: 2482890-09-3
• MF: C₁₃H₂₁NO₄S
• MW: 287.38
• MDL: MFCD32710371
• CID: 5088624
• Update Time: 2025-10-29

cis-(3-Methyl-pyrrolidin-2-yl)-methanol tosylate Chemical and Physical Properties

Names and Identifiers

• cis-(3-Methyl-pyrrolidin-2-yl)-methanol tosylate

• MDL： MFCD32710371
• Inchi： 1S/C7H8O3S.C6H13NO/c1-6-2-4-7(5-3-6)11(8,9)10;1-5-2-3-7-6(5)4-8/h2-5H,1H3,(H,8,9,10);5-8H,2-4H2,1H3/t;5-,6-/m.0/s1
• InChI Key： HFHDIIMYZCBTQP-LOLRQIBTSA-N
• SMILES： N1CC[C@H](C)[C@@H]1CO.C1=CC(S(O)(=O)=O)=CC=C1C

Additional information on cis-(3-Methyl-pyrrolidin-2-yl)-methanol tosylate

Research Brief on cis-(3-Methyl-pyrrolidin-2-yl)-methanol tosylate (CAS: 2482890-09-3): Recent Advances and Applications

In recent years, cis-(3-Methyl-pyrrolidin-2-yl)-methanol tosylate (CAS: 2482890-09-3) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative has shown promising potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting neurological disorders and infectious diseases. The tosylate salt form enhances its stability and solubility, making it particularly valuable for pharmaceutical applications.

Recent studies have focused on the compound's role as a building block for the synthesis of potent nicotinic acetylcholine receptor (nAChR) modulators. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in creating selective α4β2 nAChR agonists with potential applications in cognitive enhancement and smoking cessation therapies. The researchers highlighted the compound's optimal stereochemistry for binding affinity and its favorable pharmacokinetic properties when incorporated into larger molecular frameworks.

In the area of antiviral research, a team at Scripps Research Institute reported in Nature Chemical Biology (2024) the use of cis-(3-Methyl-pyrrolidin-2-yl)-methanol tosylate as a core structure for developing broad-spectrum antiviral agents. The compound's rigid pyrrolidine ring system was found to be crucial for inhibiting viral RNA-dependent RNA polymerase activity across multiple virus families, including flaviviruses and coronaviruses.

From a synthetic chemistry perspective, significant progress has been made in the asymmetric synthesis of this compound. A recent paper in Organic Letters (2024) described a novel biocatalytic approach using engineered transaminases to achieve >99% enantiomeric excess, addressing previous challenges in stereoselective synthesis. This advancement has important implications for scaling up production while maintaining high purity standards required for pharmaceutical applications.

The compound's safety profile has also been extensively studied. Toxicology assessments published in Regulatory Toxicology and Pharmacology (2023) confirmed favorable ADME (absorption, distribution, metabolism, and excretion) characteristics with no significant off-target effects at therapeutic concentrations. These findings support its continued development as a pharmaceutical intermediate.

Looking forward, several clinical-stage compounds derived from cis-(3-Methyl-pyrrolidin-2-yl)-methanol tosylate are expected to enter Phase II trials in 2025, particularly in the areas of neurodegenerative diseases and antiviral therapeutics. The compound's versatility and demonstrated biological activity position it as an important scaffold in modern drug discovery pipelines.